Cas no 1308250-53-4 (2-bromo-6-(2-nitroethenyl)phenol)

• Product Name: 2-bromo-6-(2-nitroethenyl)phenol
• CAS No: 1308250-53-4
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 5966103
• PubChem ID: 67167889
• Update Time: 2025-10-05

2-bromo-6-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(2-nitroethenyl)phenol
• 1308250-53-4
• VHQNGSREXYSKHS-SNAWJCMRSA-N
• SCHEMBL1805953
• SCHEMBL1805948
• 6-bromo-2-((e)-2-nitrovinyl)phenol
• EN300-1923415
• (E)-2-Bromo-6-(2-nitrovinyl)phenol

• Inchi： 1S/C8H6BrNO3/c9-7-3-1-2-6(8(7)11)4-5-10(12)13/h1-5,11H/b5-4+
• InChI Key： VHQNGSREXYSKHS-SNAWJCMRSA-N
• SMILES： BrC1=CC=CC(/C=C/[N+](=O)[O-])=C1O

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-bromo-6-(2-nitroethenyl)phenol

Recent Advances in the Study of 2-Bromo-6-(2-nitroethenyl)phenol (CAS: 1308250-53-4) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-(2-nitroethenyl)phenol (CAS: 1308250-53-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This phenolic derivative, characterized by the presence of a bromo substituent and a nitroethenyl group, has been the subject of several studies exploring its synthetic utility, mechanism of action, and therapeutic applications. The compound's molecular framework suggests potential interactions with biological targets, making it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-bromo-6-(2-nitroethenyl)phenol, with particular attention to its role as an intermediate in the preparation of more complex bioactive molecules. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic bromination. These methodological advancements have facilitated the production of gram-scale quantities, enabling further pharmacological evaluations.

In terms of biological activity, preliminary investigations have revealed that 2-bromo-6-(2-nitroethenyl)phenol exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, the compound has shown promise in modulating the activity of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin biosynthesis. These findings suggest potential applications in the development of anti-inflammatory agents, although further mechanistic studies are required to elucidate its precise mode of action.

Additionally, the nitroethenyl moiety in 2-bromo-6-(2-nitroethenyl)phenol has been identified as a potential electrophilic center, capable of forming covalent bonds with nucleophilic residues in target proteins. This property has sparked interest in the compound's utility as a chemical probe for studying protein-ligand interactions. Recent work has employed mass spectrometry and X-ray crystallography to characterize these interactions, providing valuable insights into its binding preferences and selectivity.

Despite these promising developments, challenges remain in the optimization of 2-bromo-6-(2-nitroethenyl)phenol's pharmacokinetic properties. Current research is addressing issues related to its solubility, stability, and metabolic profile through structural modifications and formulation strategies. Collaborative efforts between synthetic chemists and pharmacologists are expected to yield derivatives with improved drug-like characteristics in the near future.

In conclusion, 2-bromo-6-(2-nitroethenyl)phenol (CAS: 1308250-53-4) represents a versatile scaffold with multiple applications in chemical biology and drug discovery. Its unique structural features and emerging biological activities position it as a compound worthy of continued investigation. Future research directions may include expanded structure-activity relationship studies, target identification efforts, and preclinical evaluations to fully realize its therapeutic potential.